Cas no 1260810-32-9 (5-Bromo-2,4-difluorobenzyl chloride)

• Product Name: 5-Bromo-2,4-difluorobenzyl chloride
• CAS No: 1260810-32-9
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 4971160
• Update Time: 2025-07-01

5-Bromo-2,4-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-difluorobenzyl chloride

• Inchi： 1S/C7H4BrClF2/c8-5-1-4(3-9)6(10)2-7(5)11/h1-2H,3H2
• InChI Key： VXMIDDQHSRYBFM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(CCl)=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 5-Bromo-2,4-difluorobenzyl chloride

Introduction to 5-Bromo-2,4-difluorobenzyl Chloride (CAS No. 1260810-32-9)

5-Bromo-2,4-difluorobenzyl chloride, a compound with the CAS number 1260810-32-9, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and chlorine substituents, which endow it with a range of chemical properties that make it valuable for various applications.

The molecular structure of 5-Bromo-2,4-difluorobenzyl chloride consists of a benzene ring substituted with a bromine atom at the 5-position, fluorine atoms at the 2- and 4-positions, and a chlorine atom attached to the benzyl group. This specific arrangement of functional groups imparts significant reactivity and selectivity, making it an attractive starting material for the synthesis of complex organic molecules.

In recent years, there has been increasing interest in the use of 5-Bromo-2,4-difluorobenzyl chloride in the development of new pharmaceuticals. The presence of bromine and fluorine atoms can significantly influence the pharmacokinetic properties of drug candidates, such as their solubility, metabolic stability, and binding affinity to target proteins. These properties are crucial for optimizing the efficacy and safety of potential therapeutic agents.

A notable example of the application of 5-Bromo-2,4-difluorobenzyl chloride is in the synthesis of compounds targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The unique substituents on 5-Bromo-2,4-difluorobenzyl chloride can be leveraged to design ligands with high affinity and selectivity for specific GPCR subtypes.

Moreover, 5-Bromo-2,4-difluorobenzyl chloride has been utilized in the development of inhibitors for kinases, enzymes that play critical roles in cellular signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in treating various diseases, including cancer and inflammatory disorders. The ability to fine-tune the chemical structure through functional group manipulation allows researchers to optimize the potency and selectivity of these inhibitors.

In addition to its applications in pharmaceutical research, 5-Bromo-2,4-difluorobenzyl chloride is also used in the synthesis of agrochemicals. The presence of halogen substituents can enhance the bioactivity and stability of agrochemical compounds, making them more effective in controlling pests and diseases. This versatility has led to increased interest from both academic and industrial researchers in exploring new applications for this compound.

The synthesis of 5-Bromo-2,4-difluorobenzyl chloride typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 5-Bromo-2,4-difluorobenzyl chloride is not classified as a hazardous substance under current regulations, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

The ongoing research into the properties and applications of 5-Bromo-2,4-difluorobenzyl chloride highlights its importance as a key intermediate in organic synthesis. As new synthetic methods continue to be developed and optimized, it is likely that this compound will find even more diverse uses in various fields of chemistry and biology.